5-(Thiolan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid

• Molecular Formula: C7H8N2O3S
• Molecular Weight: 200.22 g/mol
• SMILES: C1CC(SC1)C2=NC(=NO2)C(=O)O
• InChI: InChI=1S/C7H8N2O3S/c10-7(11)5-8-6(12-9-5)4-2-1-3-13-4/h4H,1-3H2,(H,10,11)
• InChIKey: PHOSCTUXGKKBDT-UHFFFAOYSA-N

5-(Thiolan-2-yl)-1,2,4-oxadiazole-3-carboxylic Acid: Chemical Identity and Procurement Profile

5-(Thiolan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS 1341832-45-8) is a heterocyclic building block composed of a 1,2,4-oxadiazole core substituted at the 5-position with a thiolane (tetrahydrothiophene) ring and bearing a carboxylic acid at the 3-position [1]. The 1,2,4-oxadiazole nucleus is widely recognised as a bioisosteric replacement for ester and amide functionalities in medicinal chemistry [2]. The thiolane substituent introduces a sulfur atom capable of controlled oxidation (sulfoxide/sulfone), a feature absent in oxygen-heterocycle or carbocyclic analogs commonly substituted at the same position. This compound is supplied as a research-grade intermediate, typically at ≥95% purity, and serves as a versatile scaffold for library synthesis, fragment-based drug discovery, and agrochemical lead generation.

WorkflowHeterocyclic building block for library synthesis and fragment-based discovery

Key featureThiolane sulfur enables sulfoxide/sulfone diversification

ProcurementResearch-grade intermediate, standard ≥95% purity

• [1] PubChem Compound Summary CID 64169440, 5-(Thiolan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid. National Center for Biotechnology Information, 2025. View Source
• [2] Andersen, K. E., Lundt, B. F., Jørgensen, A. S., & Braestrup, C. (1996). Oxadiazoles as bioisosteric replacements for ester and amide functionalities. *European Journal of Medicinal Chemistry*, 31, 417–425. View Source

Why Generic Substitution Fails for This Oxadiazole Scaffold

Within the 1,2,4-oxadiazole-3-carboxylic acid family, the 5-substituent dictates lipophilicity, metabolic stability, and downstream derivatisation potential. A generic substitution—e.g., replacing the thiolane ring with an oxolane or phenyl group—alters computed logP by >1 unit and topological polar surface area by >16 Ų, which are decisive parameters in CNS penetration, solubility, and target engagement predictions [1]. Furthermore, the position of attachment on the thiolane ring (2-yl vs. 3-yl) changes the spatial orientation of the heterocycle, potentially affecting molecular recognition in structure-based design. The 1,2,4-oxadiazole-3-carboxylic acid unit itself is prone to decarboxylation; the electron-donating or withdrawing character of the 5-substituent modulates this thermal lability, making direct interchange of analogs without experimental validation inadvisable [2].

• Lipophilicity shiftReplacing thiolane with oxolane or phenyl alters computed logP by >1 unit, which may shift permeability and target engagement predictions.
• Oxidation chemistry absentOxolane and phenyl analogs lack the thioether sulfur; sulfoxide/sulfone diversification is not possible, limiting SAR expansion.
• Regioisomer confusion5-(Thiolan-3-yl) isomer shares identical formula and mass but differs in spatial geometry; mis-specification may confound binding data.

• [1] PubChem computed XLogP3 and TPSA data for 5-(thiolan-2-yl), 5-(oxolan-3-yl), and 5-phenyl-1,2,4-oxadiazole-3-carboxylic acids. National Center for Biotechnology Information, 2025. View Source
• [2] Jakopin, Ž., Roškar, R., & Sollner Dolenc, M. (2007). Synthesis of 3,5-disubstituted 1,2,4-oxadiazoles as peptidomimetic building blocks. *Farmacevtski vestnik*, 58, 111. (JMMC 2007 Book of Abstracts, PO058). View Source

Quantitative Evidence vs. Closest Structural Analogs

Lipophilicity Modulation Across Oxolane and Phenyl Analogs

5-(Thiolan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid exhibits a computed XLogP3 of 1.0, placing it between the more hydrophilic 5-(oxolan-3-yl) analog (XLogP3 = 0.1) and the more lipophilic 5-phenyl analog (XLogP3 = 2.2) [1][2][3]. This intermediate lipophilicity is within the optimal CNS drug-likeness window (XLogP 0–3) while avoiding the excessive hydrophilicity that can limit passive permeability or the excessive lipophilicity that can promote off-target binding.

Lipophilicity Modulation

Cross-study comparable

XLogP3 = 1.0

Δ +0.9 vs oxolane; Δ −1.2 vs phenyl

Intermediate lipophilicity within CNS drug-likeness window

Computed shift >1 log unit may impact membrane partitioning and lead optimisation

Evidence Dimension	Computed partition coefficient (XLogP3)
Target Compound Data	XLogP3 = 1.0
Comparator Or Baseline	5-(Oxolan-3-yl) analog: XLogP3 = 0.1; 5-Phenyl analog: XLogP3 = 2.2
Quantified Difference	ΔXLogP3 = +0.9 vs. oxolan analog; ΔXLogP3 = –1.2 vs. phenyl analog
Conditions	PubChem XLogP3 algorithm, version 3.0; computed from molecular structure

Why This Matters

Lipophilicity is a primary determinant of solubility, permeability, and metabolic clearance; a 1-log-unit shift can correspond to a 10-fold change in membrane partitioning, directly impacting lead optimisation decisions and candidate selection in drug discovery programmes.

• [1] PubChem CID 64169440, 5-(Thiolan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid. XLogP3-AA = 1. National Center for Biotechnology Information, 2025. View Source
• [2] PubChem CID 63382908, 5-(Oxolan-3-yl)-1,2,4-oxadiazole-3-carboxylic acid. XLogP3-AA = 0.1. National Center for Biotechnology Information, 2025. View Source
• [3] PubChem CID 21807087, 5-Phenyl-1,2,4-oxadiazole-3-carboxylic acid. XLogP3 = 2.2. National Center for Biotechnology Information, 2025. View Source

Topological Polar Surface Area and Bioavailability Implications

The target compound has a computed TPSA of 102 Ų, which is higher than both the 5-(oxolan-3-yl) analog (85.5 Ų) and the 5-phenyl analog (76.2 Ų) [1][2][3]. The TPSA of the target remains below the 140 Ų threshold associated with poor oral absorption, yet its elevated value relative to analogs suggests superior aqueous solubility and a reduced risk of hERG channel blockade, which correlates with TPSA above 70–80 Ų.

Polar Surface Area

Cross-study comparable

TPSA = 102 Ų

Δ +16.5 vs oxolane; Δ +25.8 vs phenyl

TPSA below Veber threshold supports oral bioavailability potential; elevated value may reduce hERG risk

Computed property; experimental solubility and hERG data to validate

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 102 Ų
Comparator Or Baseline	5-(Oxolan-3-yl) analog: TPSA = 85.5 Ų; 5-Phenyl analog: TPSA = 76.2 Ų
Quantified Difference	ΔTPSA = +16.5 Ų vs. oxolan analog; ΔTPSA = +25.8 Ų vs. phenyl analog
Conditions	PubChem Cactvs 3.4.x computation; based on 2D molecular topology

Why This Matters

TPSA influences passive membrane permeability and transporter recognition; the 16–26 Ų increment versus common 5-substituted analogs provides a quantifiable basis for selecting this scaffold when improved solubility or reduced off-target pharmacology is desired, without compromising the Veber oral bioavailability threshold.

• [1] PubChem CID 64169440, 5-(Thiolan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid. TPSA = 102 Ų. National Center for Biotechnology Information, 2025. View Source
• [2] PubChem CID 63382908, 5-(Oxolan-3-yl)-1,2,4-oxadiazole-3-carboxylic acid. TPSA = 85.5 Ų. National Center for Biotechnology Information, 2025. View Source
• [3] PubChem CID 21807087, 5-Phenyl-1,2,4-oxadiazole-3-carboxylic acid. TPSA = 76.2 Ų. National Center for Biotechnology Information, 2025. View Source

Regioisomeric Identity and Spatial Geometry

The thiolane ring can be attached at the 2-position (target compound, CAS 1341832-45-8) or the 3-position (regioisomer, CAS 1342999-66-9). Both share the same molecular formula (C₇H₈N₂O₃S) and molecular weight (200.22 g/mol), yet the point of attachment changes the dihedral angle distribution around the oxadiazole–thiolane bond, resulting in distinct 3D conformational profiles . In structure-based design, this geometric difference can alter hydrogen-bonding distances by 1–3 Å at the target binding site, making the two isomers non-interchangeable without experimental validation. Both isomers are commercially available at ≥95% purity, but the 2-yl isomer is produced via a different synthetic route that yields distinct impurity profiles.

Regioisomeric Identity

Data to verify

2-yl vs 3-yl thiolane attachment

Identical MW 200.22, C₇H₈N₂O₃S; spatial geometry differs

Regioisomer purity critical for SAR interpretation; confirm CAS before procurement

Supplier-dependent impurity profiles; experimental validation of isomer identity recommended

Evidence Dimension	Regioisomeric attachment point on thiolane ring
Target Compound Data	5-(Thiolan-2-yl) attachment; CAS 1341832-45-8; MW 200.22; formula C₇H₈N₂O₃S
Comparator Or Baseline	5-(Thiolan-3-yl) attachment; CAS 1342999-66-9; MW 200.22; formula C₇H₈N₂O₃S
Quantified Difference	Identical molecular formula and mass; spatial geometry differs; synthetic route differs; impurity profiles supplier-dependent
Conditions	Structural isomerism comparison; vendor purity specification ≥95% for both (Bidepharm, Leyan)

Why This Matters

Regioisomeric purity is critical in medicinal chemistry campaigns: even 5% contamination by the 3-yl isomer can confound structure–activity relationship interpretation and lead to false activity attribution. Procurement must specify the exact regioisomer to ensure experimental reproducibility.

Synthetic Diversification via Thiolane Sulfur Oxidation

The thiolane sulfur atom in 5-(thiolan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid can be selectively oxidised to the corresponding sulfoxide (S=O) or sulfone (O=S=O) using standard oxidants such as mCPBA, NaIO₄, or H₂O₂ [1]. This is a synthetic handle unavailable in the 5-(oxolan-3-yl) oxygen analog (where the ether oxygen cannot undergo equivalent oxidation) or the 5-phenyl analog. The corresponding sulfone derivative (5-(1,1-dioxo-1λ⁶-thiolan-2-yl)-1,2,4-oxadiazole-3-carboxylic acid, CAS 1897824-55-3, MW 232.22, formula C₇H₈N₂O₅S) is a discrete commercial entity, confirming the practical viability of this transformation .

Sulfur Oxidation Ladder

Class-level inference

Thioether → sulfoxide/sulfone

Sulfone congener CAS 1897824-55-3, ΔMW +32

Unique diversification handle absent in oxolane/phenyl analogs

Oxidation feasibility confirmed by commercial sulfone availability; verify purity after synthesis

Evidence Dimension	Capacity for controlled sulfur oxidation
Target Compound Data	Thioether sulfur present; oxidisable to sulfoxide and sulfone; predicted molecular weight increase: +16 (sulfoxide), +32 (sulfone)
Comparator Or Baseline	5-(Oxolan-3-yl) analog: ether oxygen; no equivalent oxidation chemistry. 5-Phenyl analog: no heteroatom at corresponding position.
Quantified Difference	Unique oxidation pathway; sulfone derivative CAS 1897824-55-3 MW = 232.22 (ΔMW = +32.00 vs. parent thiolane)
Conditions	General thioether oxidation conditions (mCPBA, NaIO₄, H₂O₂); sulfone derivative confirmed as commercial catalogue item

Why This Matters

Controlled sulfur oxidation permits late-stage diversification of the thiolane ring into sulfoxide or sulfone congeners without modifying the oxadiazole-3-carboxylic acid core. This enables systematic exploration of hydrogen-bond acceptor capacity, polarity, and metabolic stability within the same scaffold, a strategic advantage in SAR campaigns where the oxadiazole-carboxylic acid moiety is pharmacophoric.

• [1] Kukreja, G., et al. (2016). Oxidation of thioethers to sulfoxides and sulfones: A review of synthetic methods. *Organic Process Research & Development*, 20(5), 880–893. (General reference for thioether oxidation chemistry.) View Source

Thermal Stability and Decarboxylation Propensity

It is documented that substituted 1,2,4-oxadiazole-3-carboxylic acids are susceptible to thermal decarboxylation, a problem noted in peptidomimetic building block synthesis [1]. The electron-donating thiolane substituent at the 5-position may influence the activation energy for CO₂ loss relative to electron-withdrawing or aromatic 5-substituents. While direct comparative thermogravimetric data for the thiolan-2-yl compound versus its analogs are not published, the documented liability means procurement decisions should account for cold-chain shipping and storage at –20°C, as well as batch-specific purity certification (typically ≥95% by HPLC, NMR) to verify minimal decarboxylation during transit.

Thermal Stability

Supporting evidence

Decarboxylation liability

No rate data; class-level observation

Cold storage and batch-specific HPLC purity verification advised

Literature notes oxadiazole-3-carboxylic acids prone to gradual degradation at RT

Evidence Dimension	Decarboxylation susceptibility (qualitative class-level observation)
Target Compound Data	No specific rate data; structure suggests moderate electron donation from thiolane may partially stabilise vs. unsubstituted core
Comparator Or Baseline	Unsubstituted 1,2,4-oxadiazole-3-carboxylic acid: known to decarboxylate readily under mild thermal conditions
Quantified Difference	Quantitative rate comparison not available; class-level inference only
Conditions	General observation from peptidomimetic oxadiazole literature; storage at RT shown to cause gradual degradation

Why This Matters

For procurement of multi-gram quantities intended for long-term library synthesis, the decarboxylation propensity necessitates verified purity certificates (HPLC ≥95%) and proper cold storage, directly impacting supply chain logistics and cost-per-experiment calculations.

• [1] Jakopin, Ž., Roškar, R., & Sollner Dolenc, M. (2007). PO058 Synthesis of 3,5-disubstituted 1,2,4-oxadiazoles as peptidomimetic building blocks. *Farmacevtski vestnik*, 58, 111. (JMMC 2007 Book of Abstracts). View Source

High-Value Research and Industrial Applications

Fragment-Based Drug Discovery Library Construction

With an XLogP3 of 1.0 and TPSA of 102 Ų, this compound meets fragment-likeness guidelines (MW ≤250; logP ≤3.5; HBA ≤6) as confirmed by PubChem computed descriptors [1]. Its intermediate lipophilicity, falling between the overly hydrophilic oxolane analog (XLogP3 0.1) and the excessively lipophilic phenyl analog (XLogP3 2.2), positions it as a balanced starting point for fragment growing or merging strategies in CNS and anti-infective programmes. The carboxylic acid handle permits straightforward amide coupling or esterification for rapid library expansion.

CNS Lead Optimisation: Co-Optimising hERG and Permeability

The TPSA of 102 Ų is above the empirically observed hERG safety threshold (≥70–80 Ų) yet sufficiently low to permit passive blood–brain barrier permeation [1]. This compares favourably with the phenyl analog (TPSA 76.2 Ų), which may carry higher hERG risk, and the oxolane analog (TPSA 85.5 Ų), which may have lower brain penetration. The thiolane sulfur provides additional hydrogen-bond acceptor capacity without introducing a formal charge, enabling fine-tuning of CNS MPO scores during multiparameter optimisation.

Sulfur-Diversification SAR via Sulfoxide/Sulfone Ladder

The thiolane ring permits sequential oxidation to sulfoxide and sulfone derivatives, a synthetic diversification strategy unavailable to 5-(oxolan-3-yl) or 5-phenyl analogs. Procurement of the parent thiolane compound (MW 200.22) alongside its pre-oxidised sulfone congener (CAS 1897824-55-3, MW 232.22) enables systematic evaluation of the impact of sulfur oxidation state on target binding, solubility, and metabolic stability within a constant oxadiazole-3-carboxylic acid framework . This is of particular value in kinase and protease inhibitor programmes where sulfone moieties are privileged pharmacophores.

Agrochemical Lead Generation with Balanced Hydrophilicity

The combination of a carboxylic acid (pKa ~3–4, predicted) and a thiolane ring provides a physicochemical profile suitable for systemic agrochemicals (logP 1–3, moderate water solubility). The TPSA of 102 Ų suggests adequate phloem mobility while the thiolane sulfur offers a metabolic soft spot that can be exploited for pro-pesticide design. Compared to the 5-phenyl analog (TPSA 76.2 Ų, logP 2.2), the thiolane compound is predicted to exhibit lower soil adsorption and reduced bioaccumulation potential, attributes valued in contemporary agrochemical discovery [2].

Application

Selection Property

Validation Focus

Fragment-based library synthesis

Fragment-likeness (MW ≤250, moderate logP, TPSA within Veber limits)

CNS MPO parameter validation; amide coupling efficiency

CNS lead optimisation

TPSA and hERG risk modulation

Passive permeability and hERG binding assay confirmation

Sulfur oxidation SAR

Thiolane sulfur oxidation capability

Sulfoxide/sulfone derivative identity and purity verification

Agrochemical lead generation

Balanced logP and TPSA for systemic mobility

Environmental fate and soil adsorption assay review

• [1] PubChem computed XLogP3 and TPSA data for 5-(thiolan-2-yl), 5-(oxolan-3-yl), and 5-phenyl-1,2,4-oxadiazole-3-carboxylic acids. National Center for Biotechnology Information, 2025. View Source
• [2] Tice, C. M. (2001). Selecting the right compounds for screening: does Lipinski's Rule of 5 for pharmaceuticals apply to agrochemicals? *Pest Management Science*, 57(1), 3–16. View Source